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Compound of Interest

Compound Name: 2'-O-Me-5-I-U-3'-phosphoramidite

Cat. No.: B15583823 Get Quote

An In-depth Technical Guide to 2'-O-methyl-5-iodouridine Phosphoramidite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of 5'-O-DMTr-2'-O-methyl-5-iodouridine-3'-cyanoethyl phosphoramidite. This key

building block is instrumental in the synthesis of modified oligonucleotides for a range of

applications, including therapeutic antisense oligonucleotides (ASOs), siRNAs, and diagnostic

probes.

Core Properties and Specifications
The incorporation of 2'-O-methyl and 5-iodo modifications into a uridine nucleoside confers

specific, advantageous properties to oligonucleotides. The 2'-O-methyl group provides

significant nuclease resistance and increases the binding affinity of the oligonucleotide to its

target RNA sequence. The 5-iodo modification can be used for various purposes, including as a

heavy atom for X-ray crystallography studies of nucleic acid structures or for post-synthetic

modifications.

The phosphoramidite is the activated monomer form used in automated solid-phase

oligonucleotide synthesis.[1] It features a 5'-O-dimethoxytrityl (DMT) group for selective, acid-

labile protection and a 3'-phosphoramidite moiety that reacts with the free 5'-hydroxyl of the

growing oligonucleotide chain.[2]
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Data Presentation: Physicochemical Properties
Quantitative data for the phosphoramidite and its precursor nucleoside are summarized below.

Table 1: Physicochemical Properties of 5'-O-DMTr-2'-O-methyl-5-iodouridine-3'-CEP

Property Value Reference

CAS Number 2382941-85-5 [1][3]

Molecular Formula C₄₀H₄₈IN₄O₉P [4]

Formula Weight 886.71 g/mol [4]

Appearance White Powder (Typical) [5]

Purity (Typical) ≥95% (HPLC) [5][6]

| Storage | Store at -20 °C |[5] |

Table 2: Properties of Precursor Nucleoside (5-Iodo-2'-O-methyluridine)

Property Value Reference

CAS Number 34218-84-3 [7]

Molecular Formula C₁₀H₁₃IN₂O₆ [7]

Molecular Weight 384.12 g/mol [7][8]

Solubility
Slightly soluble (2.6 g/L at 25

°C)
[8]

| Storage | 10°C - 25°C |[7] |

Synthesis and Chemical Workflow
The synthesis of 2'-O-methyl-5-iodouridine phosphoramidite involves a multi-step process

starting from a precursor nucleoside. The final and most critical step is the phosphitylation of

the 3'-hydroxyl group.
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Key Functional Groups

5'-O-DMTr-2'-O-methyl-5-iodouridine-3'-CEP

5'-DMTr Group
(Acid-Labile Protection)

 at 5' position
2'-O-Methyl Group

(Nuclease Resistance)

 at 2' position

5-Iodo Group
(Modification/Crystallography) at 5 position

3'-Phosphoramidite
(Coupling Moiety)

 at 3' position

Start: 5-Iodouridine Nucleoside

Step 1: 5'-OH Protection
(Add DMTr-Cl)

Step 2: 2'-OH Methylation
(Add Methylating Agent)

Step 3: 3'-OH Phosphitylation
(Add Phosphitylating Agent)

Final Product:
2'-O-Me-5-IodoUridine Phosphoramidite
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Solid-Phase Synthesis Cycle

1. Deblocking
(Acid treatment removes 5'-DMT group)

2. Coupling
(Phosphoramidite reacts with free 5'-OH)

Exposes 5'-OH

3. Capping
(Acetic anhydride blocks unreacted 5'-OH)

Forms new linkage

4. Oxidation
(Iodine solution converts P(III) to stable P(V))

Prevents failure sequences

Stabilizes backbone,
Ready for next cycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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